Cas no 1428352-71-9 (N-[2-(furan-3-yl)ethyl]-7-methoxy-1-benzofuran-2-carboxamide)

• Product Name: N-[2-(furan-3-yl)ethyl]-7-methoxy-1-benzofuran-2-carboxamide
• CAS No: 1428352-71-9
• MF: C₁₆H₁₅NO₄
• MW: 285.294604539871
• CID: 5406411
• Update Time: 2025-07-19

N-[2-(furan-3-yl)ethyl]-7-methoxy-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(furan-3-yl)ethyl]-7-methoxy-1-benzofuran-2-carboxamide

• Inchi： 1S/C16H15NO4/c1-19-13-4-2-3-12-9-14(21-15(12)13)16(18)17-7-5-11-6-8-20-10-11/h2-4,6,8-10H,5,7H2,1H3,(H,17,18)
• InChI Key： LCHXRVLYSDECJQ-UHFFFAOYSA-N
• SMILES： O1C2=C(OC)C=CC=C2C=C1C(NCCC1C=COC=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on N-[2-(furan-3-yl)ethyl]-7-methoxy-1-benzofuran-2-carboxamide

Introduction to N-[2-(furan-3-yl)ethyl]-7-methoxy-1-benzofuran-2-carboxamide (CAS No. 1428352-71-9)

N-[2-(furan-3-yl)ethyl]-7-methoxy-1-benzofuran-2-carboxamide (CAS No. 1428352-71-9) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, combines a benzofuran core with an ethylfuran side chain, making it a promising candidate for further exploration in drug discovery and development.

The molecular architecture of N-[2-(furan-3-yl)ethyl]-7-methoxy-1-benzofuran-2-carboxamide is highly relevant to modern pharmacological research. The presence of the furan moiety in its structure is particularly noteworthy, as furan derivatives have been extensively studied for their potential biological activities. Specifically, the furan-3-yl group introduces a unique electronic and steric environment that can influence the compound's interactions with biological targets.

In recent years, there has been a surge in interest regarding heterocyclic compounds, particularly those containing benzofuran moieties, due to their diverse pharmacological properties. Benzofurans have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The methoxy group at the 7-position of the benzofuran ring further enhances its pharmacological potential by modulating electronic properties and improving metabolic stability.

The ethyl side chain attached to the furan-3-yl group in N-[2-(furan-3-yl)ethyl]-7-methoxy-1-benzofuran-2-carboxamide adds another layer of complexity to its biological activity. This side chain can serve as a linker for further functionalization, allowing for the development of more complex derivatives with tailored properties. Such modifications are crucial in optimizing drug candidates for specific therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like N-[2-(furan-3-yl)ethyl]-7-methoxy-1-benzofuran-2-carboxamide. These tools have been instrumental in identifying potential lead compounds for drug development by simulating their interactions with biological targets such as enzymes and receptors. The ability to predict these interactions with high accuracy has significantly accelerated the drug discovery process.

The synthesis of N-[2-(furan-3-yl)ethyl]-7-methoxy-1-benzofuran-2-carboxamide represents a testament to the progress in synthetic organic chemistry. The development of efficient synthetic routes has been crucial in making such complex molecules accessible for further research. Modern synthetic methodologies often involve multi-step processes that require precise control over reaction conditions to ensure high yields and purity.

In the context of medicinal biology, N-[2-(furan-3-yl)ethyl]-7-methoxy-1-benzofuran-2-carboxamide has shown promise as a scaffold for developing novel therapeutic agents. Its unique structural features make it a versatile building block for creating derivatives with enhanced biological activity. Researchers are exploring various modifications to its core structure to improve its pharmacokinetic properties, such as solubility and bioavailability.

The potential applications of this compound are vast, ranging from treating chronic diseases to developing new treatments for emerging infections. The benzofuran core provides a foundation for designing molecules that can interact with multiple biological targets, offering the possibility of multitarget drugs that can address complex pathologies more effectively.

Ongoing research in this area is focused on understanding the detailed mechanisms of action of N-[2-(furan-3-ylium) strong>]ethyl]-7-methoxy-l-benzofura n - 2 - carboxam ide . By elucidating how this compound interacts with its biological targets, scientists can gain insights into its therapeutic potential and identify ways to optimize its efficacy and safety profile.

The integration of high-throughput screening technologies has further enhanced the capabilities of researchers studying compounds like N-[2-(fura n - 3 - yl) ethyl ] - 7 - meth oxy - l - ben z o furan - 2 - car box am ide . These technologies allow for rapid testing of large libraries of compounds against various biological assays, enabling the identification of promising candidates for further development.

In conclusion, N-[2-(fura n - 3 - yl) ethyl ] - 7 - me tho xy - l - be nz o furan - 2 - car box am ide (CAS No. 1428352 - 71 - 9) is a structurally fascinating compound with significant potential in pharmaceutical research. Its unique combination of functional groups and its ability to interact with multiple biological targets make it an attractive candidate for drug development. As research continues to uncover new applications and mechanisms of action, this compound is poised to play a crucial role in the next generation of therapeutic agents.